Cas no 38165-75-2 (9(10H)-Anthracenone,1,8-bis(acetyloxy)-)
38165-75-2 structure
Product Name:9(10H)-Anthracenone,1,8-bis(acetyloxy)-
CAS No:38165-75-2
MF:C18H14O5
MW:310.300765514374
CID:318605
PubChem ID:3084693
Update Time:2025-04-19
9(10H)-Anthracenone,1,8-bis(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Anthracenone,1,8-bis(acetyloxy)-
- 2-[8-(carboxymethyl)-9-oxo-10H-anthracen-1-yl]acetic acid
- 38165-75-2
- DTXSID70191550
- 9(10H)-Anthracenone, 1,8-bis(acetyloxy)-
-
- Inchi: 1S/C18H14O5/c19-14(20)8-12-5-1-3-10-7-11-4-2-6-13(9-15(21)22)17(11)18(23)16(10)12/h1-6H,7-9H2,(H,19,20)(H,21,22)
- InChI Key: KPCFDDJXJDHKNH-UHFFFAOYSA-N
- SMILES: O=C1C2C(CC(=O)O)=CC=CC=2CC2C=CC=C(CC(=O)O)C=21
Computed Properties
- Exact Mass: 310.08412
- Monoisotopic Mass: 310.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 91.67
9(10H)-Anthracenone,1,8-bis(acetyloxy)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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